Cas no 1185306-49-3 (2,4-Dichloro-6-(methyl-d3)-1,3,5-triazine)

• Product Name: 2,4-Dichloro-6-(methyl-d3)-1,3,5-triazine
• CAS No: 1185306-49-3
• MF: C₄H₃Cl₂N₃
• MW: 167.011203050613
• CID: 6809994
• PubChem ID: 45788866
• Update Time: 2025-03-28

2,4-Dichloro-6-(methyl-d3)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-(methyl-d3)-1,3,5-triazine
• AKOS015944957
• CS-18920
• F92662
• 1185306-49-3

• Inchi： 1S/C4H3Cl2N3/c1-2-7-3(5)9-4(6)8-2/h1H3/i1D3
• InChI Key： BFUGAHPTVMZLAC-FIBGUPNXSA-N
• SMILES： ClC1N=C(N=C(C([2H])([2H])[2H])N=1)Cl

Computed Properties

• Exact Mass: 165.9892327Da
• Monoisotopic Mass: 165.9892327Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 89.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.7Ų